Cas no 58841-44-4 (Benzenamine, 4-[[2-(methylthio)ethyl]thio]-2-nitro-)

• Product Name: Benzenamine, 4-[[2-(methylthio)ethyl]thio]-2-nitro-
• CAS No: 58841-44-4
• MF: C₉H₁₂N₂O₂S₂
• MW: 244.333779335022
• CID: 340651
• PubChem ID: 53638273
• Update Time: 2025-04-19

Benzenamine, 4-[[2-(methylthio)ethyl]thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[2-(methylthio)ethyl]thio]-2-nitro-
• 4-(2-methylsulfanylethylsulfanyl)-2-nitroaniline
• 1-amino-2-nitro-4-methylthioethylthiobenzene
• AEGCMDIUFPQRIH-UHFFFAOYSA-N
• 58841-44-4
• SCHEMBL11833302
• DTXSID10705574
• 4-{[2-(Methylsulfanyl)ethyl]sulfanyl}-2-nitroaniline

• Inchi： 1S/C9H12N2O2S2/c1-14-4-5-15-7-2-3-8(10)9(6-7)11(12)13/h2-3,6H,4-5,10H2,1H3
• InChI Key： AEGCMDIUFPQRIH-UHFFFAOYSA-N
• SMILES： S(CCSC)C1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 244.03416
• Monoisotopic Mass: 244.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 69.16